Sodium tetrakis[3,5-bis(trifluoromethyl)phenyl]borate

• IUPAC Name: sodium;tetrakis[3,5-bis(trifluoromethyl)phenyl]boranuide
• InChI: InChI=1S/C32H12BF24.Na/c34-25(35,36)13-1-14(26(37,38)39)6-21(5-13)33(22-7-15(27(40,41)42)2-16(8-22)28(43,44)45,23-9-17(29(46,47)48)3-18(10-23)30(49,50)51)24-11-19(31(52,53)54)4-20(12-24)32(55,56)57;/h1-12H;/q-1;+1
• InChI Key: LTGMONZOZHXAHO-UHFFFAOYSA-N
• Canonical SMILES: [B-](C1=CC(=CC(=C1)C(F)(F)F)C(F)(F)F)(C2=CC(=CC(=C2)C(F)(F)F)C(F)(F)F)(C3=CC(=CC(=C3)C(F)(F)F)C(F)(F)F)C4=CC(=CC(=C4)C(F)(F)F)C(F)(F)F.[Na+]
• Molecular Formula: C32H12BF24Na
• DSSTOX Substance ID: DTXSID70635585
• Molecular Weight: 886.2 g/mol
• CAS RN: 79060-88-1

Description

Sodium tetrakis[3,5-bis(trifluoromethyl)phenyl]borate is a chemical compound that has been extensively studied for its unique properties and potential applications in various fields of chemistry. It is known for its ability to form precipitates with various metal ions and organic compounds, making it useful in qualitative and quantitative analyses .

Synthesis Analysis

The synthesis of sodium tetrakis[3,5-bis(trifluoromethyl)phenyl]borate has been achieved through different methods. A new in situ method was developed for its synthesis, which proved to be effective for producing the compound . Another approach involved a magnesium-bromine exchange reaction, which allowed for a safe and convenient preparation of the reagent . These methods highlight the versatility and adaptability in synthesizing this compound for various applications.

Molecular Structure Analysis

While the molecular structure of sodium tetrakis[3,5-bis(trifluoromethyl)phenyl]borate is not explicitly detailed in the provided papers, its structure is implied to be significant in its reactivity and stability. For instance, the presence of the trifluoromethyl groups is likely to contribute to the compound's reactivity and its ability to act as a counteranion in organosilicenium ion formation .

Chemical Reactions Analysis

This compound has been used as a counteranion in the formation of silyloxonium ions, as evidenced by NMR spectroscopy studies . It has also been utilized as a catalyst in Mannich-type reactions, facilitating the one-pot synthesis of β-amino carbonyl compounds in water . Additionally, it has been employed as a phase transfer catalyst in azo coupling reactions, demonstrating its versatility in facilitating various chemical transformations .

Physical and Chemical Properties Analysis

The physical and chemical properties of sodium tetrakis[3,5-bis(trifluoromethyl)phenyl]borate have been explored in several studies. It has been found to be a selective gravimetric reagent for cesium, forming white crystalline compounds that are easily filterable . The compound's ability to form precipitates with a range of ions and organic compounds suggests its potential for use in analytical chemistry . Furthermore, its use in ionic liquids has been investigated, showing that it can significantly widen the electrochemical window at the interface between water and hydrophobic ionic liquids . The compound's affinity for perfluorinated solvents also indicates its potential for use in fluorous biphasic recycling techniques .

Scientific Research Applications

• Catalysis

  • Sodium tetrakis[3,5-bis(trifluoromethyl)phenyl]borate, also known as NaBArF, is widely used as a catalyst in the cyclopolymerization of functionalized trienes.
  • It acts as a precursor to synthesize other tetrakis[3,5-bis(trifluoromethyl)phenyl]borate (TFPB)-based reagents.

• Solvent Extraction of Cations

  • Sodium tetrakis[3,5-bis(trifluoromethyl)phenyl]borate is a lipophilic additive of tetraphenylborate and it is used for solvent extraction of cations.
  • The compound is highly lipophilic, practically insoluble in water, and durable against acid and oxidants.
  • The partition equilibria of alkali TFPB between water and organic solvents and the stability in acid media are described and compared with the properties of the parent tetraphenylborate and of some fluorine-containing homologues.

• Solvent Polymeric Membrane Electrodes and Optodes

  • Sodium tetrakis[3,5-bis(trifluoromethyl)phenyl]borate is used in solvent polymeric membrane electrodes and optodes.

• Anionic Phase-Transfer Catalyst

  • Sodium tetrakis[3,5-bis(trifluoromethyl)phenyl]borate is also used as an anionic phase-transfer catalyst.

• Source of the [BArF] Counterion in Chemical Synthesis

  • Sodium tetrakis[3,5-bis(trifluoromethyl)phenyl]borate, also known as NaBAr’4, is a stable and highly soluble compound that has been used as a source of the [BArF] counterion in chemical synthesis.
  • It has been found to be resistant to degradation by various oxidants and highly lipophilic.
  • This compound has been used as a convenient reagent for the generation and stabilization of cationic electrophilic metal alkyl complexes.

• Lipophilic Additive for Solvent Polymeric Membrane Electrodes and Optodes

  • Sodium tetrakis[3,5-bis(trifluoromethyl)phenyl]borate is a lipophilic additive for solvent polymeric membrane electrodes and optodes.

• Chromatography & Spectroscopy Reagents

  • Sodium tetrakis[3,5-bis(trifluoromethyl)phenyl]borate is used as a reagent in chromatography and spectroscopy.

• Ion-Selective Electrodes

  • Sodium tetrakis[3,5-bis(trifluoromethyl)phenyl]borate is used as a lipophilic additive for ion-selective electrodes.

Safety And Hazards

This compound causes skin irritation, serious eye irritation, and may cause respiratory irritation. It is considered hazardous by the 2012 OSHA Hazard Communication Standard.

Future Directions

Sodium tetrakis[3,5-bis(trifluoromethyl)phenyl]borate continues to be used in various applications due to its unique properties. It is expected to find more uses in the field of catalysis and solvent extraction.

Citations

DL Reger, CA Little, JJS Lamba, KJ Brown - 2004

Number of citations: 7